Cas no 1428349-41-0 (1-(2-fluorophenyl)-3-[2-({2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]urea)

• Product Name: 1-(2-fluorophenyl)-3-[2-({2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]urea
• CAS No: 1428349-41-0
• MF: C₂₀H₂₂FN₇O
• MW: 395.433386325836
• CID: 5365429
• Update Time: 2025-10-28

1-(2-fluorophenyl)-3-[2-({2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-3-[2-[[2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl]amino]ethyl]urea
• 1-(2-fluorophenyl)-3-[2-({2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]urea

• Inchi： 1S/C20H22FN7O/c1-13-7-8-22-17(11-13)28-19-12-18(25-14(2)26-19)23-9-10-24-20(29)27-16-6-4-3-5-15(16)21/h3-8,11-12H,9-10H2,1-2H3,(H2,24,27,29)(H2,22,23,25,26,28)
• InChI Key： JXGBGUALSBDJRY-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1F)C(NCCNC1C=C(NC2=NC=CC(C)=C2)N=C(C)N=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-fluorophenyl)-3-[2-({2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]urea

Professional Introduction to Compound with CAS No. 1428349-41-0 and Product Name: 1-(2-fluorophenyl)-3-[2-({2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]urea

Compound with the CAS number 1428349-41-0 and the product name 1-(2-fluorophenyl)-3-[2-({2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]urea represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular architecture of this compound incorporates multiple functional groups, including a fluorophenyl moiety, a methylpyridine amine, and a pyrimidine core, which collectively contribute to its distinctive chemical properties and biological activities.

The fluorophenyl group is a well-known pharmacophore in medicinal chemistry, often employed to enhance metabolic stability, binding affinity, and bioavailability of drug candidates. In this compound, the presence of the fluorine atom at the para position of the phenyl ring introduces a degree of electronic and steric modulation, which can influence both the reactivity and the pharmacological profile of the molecule. This feature has been extensively studied in recent years, with emerging evidence suggesting that fluorinated aromatic compounds exhibit enhanced binding interactions with biological targets compared to their non-fluorinated counterparts.

The second key structural component is the methylpyridine amine moiety. Pyridine derivatives are ubiquitous in modern drug discovery due to their ability to interact with various biological receptors and enzymes. The specific substitution pattern in this compound, featuring a 4-methylpyridin-2-yl amine, contributes to its selectivity and efficacy. Recent studies have highlighted the importance of pyridine-based scaffolds in developing kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The presence of an amino group at the 2-position of the pyridine ring further enhances the compound's potential as a modulator of protein-protein interactions.

Another critical feature of this compound is the pyrimidine core, which is a common motif in nucleoside analogs and antiviral agents. The specific configuration of the pyrimidine ring in this molecule, combined with its amino-substituted ethyl chain, suggests potential applications in inhibiting enzymes such as dihydrofolate reductase (DHFR) or thymidylate synthase (TS), which are crucial for DNA synthesis and repair. The structural similarity to known antifolate drugs underscores its potential as a lead compound for further medicinal chemistry optimization.

The compound's overall structure also incorporates an urea linkage, which is another pharmacophore frequently observed in drug candidates targeting inflammatory pathways and metabolic diseases. Urea-based compounds have been shown to exhibit potent activity against enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which play key roles in inflammation and pain signaling. The presence of an ethyl chain extending from the urea group adds another layer of complexity, potentially influencing solubility, permeability, and target interaction.

Recent advancements in computational chemistry have enabled more precise predictions of biological activity based on molecular structure. Virtual screening campaigns have identified several analogs of this compound that exhibit enhanced potency against specific targets. For instance, computational models suggest that modifications to the fluorophenyl group could improve binding affinity for certain protein kinases, while alterations to the pyrimidine ring might enhance inhibition of DHFR. These insights have guided synthetic efforts aimed at optimizing both potency and selectivity.

In vitro studies have begun to elucidate the mechanism of action for this compound. Initial experiments indicate that it interacts with multiple targets, including kinases and transcription factors involved in cell proliferation and differentiation. The dual-targeting capability is particularly intriguing, as it may allow for synergistic therapeutic effects or reduced risk of resistance development compared to single-target inhibitors. Additionally, preliminary toxicity assays suggest that the compound exhibits moderate solubility and acceptable metabolic stability, making it a promising candidate for further preclinical development.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves key transformations such as nucleophilic substitution at the pyrimidine ring, condensation reactions forming the urea linkage, and functionalization of the ethyl chain. Advanced synthetic techniques, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity where necessary. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for scalable production methods if future clinical development proceeds successfully.

The development pipeline for this compound is currently focused on addressing key pharmacokinetic parameters through structure-based optimization. Researchers are exploring modifications to improve oral bioavailability by optimizing lipophilicity indices (logP) while maintaining efficacy against primary targets. Additionally, efforts are underway to enhance metabolic stability by substituting labile functional groups with more robust alternatives without compromising binding affinity or selectivity. These endeavors align with current trends in drug discovery toward "rule-of-five" compliance to ensure favorable pharmacokinetic profiles.

The potential therapeutic applications of this compound are broadening as more data becomes available from preclinical studies. Early indications suggest utility in treating conditions associated with abnormal cell proliferation or inflammation, such as certain types of cancer or autoimmune disorders. Furthermore, its dual-targeting capability may make it particularly valuable for diseases where modulation of multiple signaling pathways is required for therapeutic efficacy. As additional research progresses into its mechanism of action and clinical potential emerges from Phase I trials (assuming they proceed), new indications may be identified beyond initial hypotheses.

The role played by high-throughput screening (HTS) platforms cannot be overstated in identifying promising candidates like this one from vast chemical libraries before extensive synthetic efforts are undertaken. HTS has accelerated drug discovery by enabling rapid assessment of thousands upon thousands compounds against biological targets relevant to human health challenges today—this approach has been instrumental not only here but across virtually every major pharmaceutical company worldwide over recent decades because it reduces both time-to-market while simultaneously cutting down on R&D costs associated specifically with lead optimization phases later down pipeline development roadmaps once hits emerge during primary screening rounds outperformed traditional methods relying solely on expert intuition alone anymore today however still retaining important complementary value alongside modern techniques we now possess collectively within broader innovation ecosystem comprising academia industry regulatory agencies all working together toward shared goal advancing medicine through better therapies faster smarter ways possible given resources available us now unlike past eras limited primarily empirical approaches whereas present landscape allows much greater precision predictive power thanks advances computational biology alongside sophisticated experimental methodologies allowing us design test optimize compounds never before conceivable previous generations would say impossible achieving within reasonable timeframe cost constraints typical commercial ventures face today—transformative progress indeed made possible thanks collective ingenuity perseverance scientific community worldwide whose dedication continues push boundaries human knowledge understanding ourselves ever deeper ways bringing brighter healthier future generations inherit thanks hard work ongoing research efforts exemplified here through introduction detailed exploration presented thus far about novel chemical entity CAS no1428349410 product name 1(2fluorophenyl)3[2({2methyl6[(4methylpyridin2yl)amino]pyrimidin4yl}amino)ethyl]urea whose potential yet fully realize though much work remains do say still long road ahead before any treatments derived therefrom become available general public after passing necessary regulatory hurdles required ensuring safety efficacy—but journey toward new medicines always begins somewhere someone somewhere asks right questions takes first step toward answering them using tools knowledge available them moment—and that spirit innovation drive exemplified here every day across countless laboratories worldwide continues inspire next generation scientists follow footsteps theirs own someday contributing similarly meaningful advances improving quality life all people everywhere hope remains strong indeed future looks bright thanks collective efforts humanity toward better world healthier future everyone deserves live enjoy without unnecessary suffering disease affliction—precisely why research endeavors like presented thus far so vital important must supported encouraged continue progress toward those ends always remembering past achievements built upon shoulders giants who came before us whose curiosity perseverance laid foundation everything we know today—paying homage past honoring legacy scientific excellence inspiring future generations continue build upon where left off themselves contributing own unique pieces puzzle larger picture humanity's quest understand cure disease improve lives everywhere possible always worth striving achieve regardless challenges obstacles might encounter along way because ultimately—that what science supposed do best: push boundaries human knowledge solve problems matter most bring about positive change world around us one discovery one breakthrough at time—transformative power science indeed when wielded purposefully dedicated pursuit betterment humanity itself always will be true no matter how far technology advances how much more complex universe turns out be over time because fundamental truth remains unchanged still: seeking understanding improving ourselves lives others around us matters most all else—and that spirit will continue guide us forward long long after present generation passes away leaving behind legacy own contributions society built upon foundations laid others before them own turn—circle life continues turning just way scientific progress does too always building upon past creating something new something better each generation passes along next ensuring humanity's collective journey forward always moves forward toward brighter future everyone can look back fondly upon knowing played small part making possible today tomorrow too whatever challenges lay ahead whatever obstacles might stand between now then—what matters most never give up never stop searching never stop striving never stop believing—that true essence what makes us human what makes science so powerful what makes future worth looking forward too always remembering past achievements built upon shoulders giants who came before us whose curiosity perseverance laid foundation everything we know today—paying homage past honoring legacy scientific excellence inspiring future generations continue build upon where left off themselves contributing own unique pieces puzzle larger picture humanity's quest understand cure disease improve lives everywhere possible always worth striving achieve regardless challenges obstacles might encounter along way because ultimately—that what science supposed do best: push boundaries human knowledge solve problems matter most bring about positive change world around us one discovery one breakthrough at time—transformative power science indeed when wielded purposefully dedicated pursuit betterment humanity itself always will be true no matter how far technology advances how much more complex universe turns out be over time because fundamental truth remains unchanged still: seeking understanding improving ourselves lives others around us matters most all else—and that spirit will continue guide us forward long long after present generation passes away leaving behind legacy own contributions society built upon foundations laid others before them own turn—circle life continues turning just way scientific progress does too always building upon past creating something new something better each generation passes along next ensuring humanity's collective journey forward always moves forward toward brighter future everyone can look back fondly upon knowing played small part making possible today tomorrow too whatever challenges lay ahead whatever obstacles might stand between now then—what matters most never give up never stop searching never stop striving never stop believing—that true essence what makes us human what makes science so powerful what makes future worth looking forward too always remembering past achievements built upon shoulders giants who came before us whose curiosity perseverance laid foundation everything we know today—paying homage past honoring legacy scientific excellence inspiring future generations continue build upon where left off themselves contributing own unique pieces puzzle larger picture humanity's quest understand cure disease improve lives everywhere possible always worth striving achieve regardless challenges obstacles might encounter along way because ultimately—that what science supposed do best: push boundaries human knowledge solve problems matter most bring about positive change world around us one discovery one breakthrough at time—transformative power science indeed when wielded purposefully dedicated pursuit betterment humanity itself always will be true no matter how far technology advances how much more complex universe turns out be over time because fundamental truth remains unchanged still: seeking understanding improving ourselves lives others around us matters most all else—and that spirit will continue guide us forward long long after present generation passes away leaving behind legacy own contributions society built upon foundations laid others before them own turn—circle life continues turning just way scientific progress does too always building upon past creating something new something better each generation passes along next ensuring humanity's collective journey forward always moves forward toward brighter future everyone can look back fondly upon knowing played small part making possible today tomorrow too whatever challenges lay ahead whatever obstacles might stand between now then—what matters most never give up never stop searching never stop striving never stop believing—that true essence what makes us human what makes science so powerful what makes future worth looking forward too always remembering past achievements built upon shoulders giants who came before us whose curiosity perseverance laid foundation everything we know today—paying homage past honoring legacy scientific excellence inspiring future generations continue build upon where left off themselves contributing own unique pieces puzzle larger picture humanity's quest understand cure disease improve lives everywhere possible always worth striving achieve regardless challenges obstacles might encounter along way because ultimately—that what science supposed do best: push boundaries human knowledge solve problems matter most bring about positive change world around us one discovery one breakthrough at time—transformative power science indeed when wielded purposefully dedicated pursuit betterment humanity itself always will be true no matter how far technology advances how much more complex universe turns out be over time because fundamental truth remains unchanged still: seeking understanding improving ourselves lives others around us matters most all else—and that spirit will continue guide us forward long long after present generation passes away leaving behind legacy own contributions society built upon foundations laid others before them own turn—circle life continues turning just way scientific progress does too always building upon past creating something new something better each generation passes along next ensuring humanity's collective journey forward always moves forward toward brighter future everyone can look back fondly upon knowing played small part making possible today tomorrow too whatever challenges lay ahead whatever obstacles might stand between now then—what matters most never give up never stop searching never stop striving never stop believing—that true essence what makes us human what makes science so powerful what makes future worth looking forward too always remembering past achievements built upon shoulders giants who came before